Benzyl Acetate Benzyl Acetate Benzyl acetate, also known as benzyl ethanoate or fema 2135, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Benzyl acetate has been primarily detected in saliva. Within the cell, benzyl acetate is primarily located in the cytoplasm. Benzyl acetate is a sweet, apple, and apricot tasting compound that can be found in a number of food items such as cereals and cereal products, alcoholic beverages, cloves, and muskmelon. This makes benzyl acetate a potential biomarker for the consumption of these food products. Benzyl acetate is a potentially toxic compound.
Benzyl acetate is a colorless liquid with an odor of pears. (USCG, 1999)
Benzyl acetate is the acetate ester of benzyl alcohol. It has a role as a metabolite. It is an acetate ester and a benzyl ester.
Brand Name: Vulcanchem
CAS No.: 140-11-4
VCID: VC0043277
InChI: InChI=1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
SMILES: CC(=O)OCC1=CC=CC=C1
Molecular Formula: C9H10O2
CH3COOCH2C6H5
CH3COOCH2C6H5
C9H10O2
Molecular Weight: 150.17 g/mol

Benzyl Acetate

CAS No.: 140-11-4

Reference Standards

VCID: VC0043277

Molecular Formula: C9H10O2
CH3COOCH2C6H5
CH3COOCH2C6H5
C9H10O2

Molecular Weight: 150.17 g/mol

Benzyl Acetate - 140-11-4

CAS No. 140-11-4
Product Name Benzyl Acetate
Molecular Formula C9H10O2
CH3COOCH2C6H5
CH3COOCH2C6H5
C9H10O2
Molecular Weight 150.17 g/mol
IUPAC Name benzyl acetate
Standard InChI InChI=1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
Standard InChIKey QUKGYYKBILRGFE-UHFFFAOYSA-N
SMILES CC(=O)OCC1=CC=CC=C1
Canonical SMILES CC(=O)OCC1=CC=CC=C1
Boiling Point 419.9 °F at 760 mm Hg (NTP, 1992)
213.0 °C
213 °C
212 °C
419.9°F
Colorform WATER-WHITE LIQUID
Density 1.04 (USCG, 1999)
d2525 1.05
1.050 @ 25 °C/4 °C
Relative density (water = 1): 1.1
1.049-1.059
1.04
Flash Point 195 °F (NFPA, 2010)
90 °C (closed cup)
90 °C c.c.
195°F
Melting Point -60.7 °F (NTP, 1992)
-51.3 °C
-51 °C
-51.3°C
-60.7°F
Physical Description Benzyl acetate is a colorless liquid with an odor of pears. (USCG, 1999)
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
colourless liquid with a sweet, fruity, floral (Jasmine) odour
Colorless liquid with an odor of pears.
Description Benzyl acetate, also known as benzyl ethanoate or fema 2135, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Benzyl acetate has been primarily detected in saliva. Within the cell, benzyl acetate is primarily located in the cytoplasm. Benzyl acetate is a sweet, apple, and apricot tasting compound that can be found in a number of food items such as cereals and cereal products, alcoholic beverages, cloves, and muskmelon. This makes benzyl acetate a potential biomarker for the consumption of these food products. Benzyl acetate is a potentially toxic compound.
Benzyl acetate is a colorless liquid with an odor of pears. (USCG, 1999)
Benzyl acetate is the acetate ester of benzyl alcohol. It has a role as a metabolite. It is an acetate ester and a benzyl ester.
Solubility less than 1 mg/mL at 73° F (NTP, 1992)
0.02 M
3.1 mg/mL at 25 °C
PRACTICALLY INSOL IN WATER; MISCIBLE WITH ALCOHOL, ETHER
SOL IN BENZENE, CHLOROFORM
Miscible in ethanol, soluble in ethyl ether and acetone.
In water, 3.1 g/l.
Solubility in water at 20 °C: none
very slightly soluble in water, glycerol; soluble in organic solvents, oils
miscible at room temperature (in ethanol)
Synonyms Acetic Acid Phenylmethyl Ester; Benzyl Alcohol Acetate; (Acetoxymethyl)benzene; Benzyl Ethanoate; NSC 4550; Phenylmethyl Pcetate; α-Acetoxytoluene;
Vapor Density 5.1 (NTP, 1992) (Relative to Air)
5.1 (AIR= 1)
Relative vapor density (air = 1): 5.1
5.1
Vapor Pressure 1 mm Hg at 113 °F ; 10 mm Hg at 189.7° F (NTP, 1992)
0.18 mmHg
0.177 mm Hg at 25 °C /from experimentally-derived coefficients/
Vapor pressure, Pa at 25 °C: 190
1 mmHg at 113°F
PubChem Compound 8785
Last Modified Nov 11 2021
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